Cas no 2229325-84-0 (4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride)

4-Methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride is a heterocyclic compound featuring a fused oxazole-pyrrolidine structure, which is of interest in medicinal chemistry and pharmaceutical research. The hydrochloride salt enhances its solubility and stability, making it suitable for synthetic applications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly those targeting neurological and metabolic pathways. Its rigid oxazole core and pyrrolidine moiety contribute to its potential as a scaffold for drug discovery. The product is characterized by high purity and consistent quality, ensuring reliability in research and industrial settings. Proper handling and storage under controlled conditions are recommended to maintain its integrity.
4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride structure
2229325-84-0 structure
Product Name:4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride
CAS No:2229325-84-0
MF:C8H13ClN2O
MW:188.654620885849
CID:5164712
PubChem ID:137951382
Update Time:2025-09-25

4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride
    • Inchi: 1S/C8H12N2O.ClH/c1-6-5-11-8(10-6)7-3-2-4-9-7;/h5,7,9H,2-4H2,1H3;1H
    • InChI Key: OXNOCQMAGMGKFX-UHFFFAOYSA-N
    • SMILES: CC1=COC(C2NCCC2)=N1.Cl

4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride Pricemore >>

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Additional information on 4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride

Comprehensive Overview of 4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride (CAS No. 2229325-84-0)

4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride (CAS No. 2229325-84-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a pyrrolidine ring and a methyl group in its structure enhances its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the design of small-molecule inhibitors and ligands for various biological targets.

In recent years, the demand for 4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride has increased, driven by its relevance in medicinal chemistry and biotechnology. The compound's CAS No. 2229325-84-0 is frequently searched in scientific databases, reflecting its importance in academic and industrial research. Its hydrochloride salt form improves solubility, making it more suitable for experimental studies. This attribute is critical for researchers focusing on drug formulation and bioavailability optimization, which are hot topics in modern pharmacology.

One of the most discussed applications of 4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride is its potential use in central nervous system (CNS) drug development. The pyrrolidine moiety is a common feature in many neuroactive compounds, and its inclusion in this molecule has sparked interest in its possible effects on neurotransmitter receptors. This aligns with current trends in neuroscience research, where there is a growing focus on neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers are exploring whether this compound could serve as a precursor for novel therapeutic agents targeting these conditions.

Another area of interest is the compound's role in catalysis and organic synthesis. The oxazole ring is known for its stability and reactivity, making it a valuable component in catalytic systems. Recent studies have investigated its use in asymmetric synthesis, a technique highly sought after in the production of chiral pharmaceuticals. This application is particularly relevant given the increasing demand for enantiomerically pure drugs, which often exhibit superior efficacy and fewer side effects.

The synthesis of 4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride involves multi-step organic reactions, including cyclization and salt formation. These processes are well-documented in the literature, but researchers continue to explore more efficient and sustainable methods. With the rise of green chemistry, there is a push to develop eco-friendly synthesis routes for such compounds, minimizing waste and energy consumption. This trend is reflected in the growing number of publications and patents related to sustainable chemical production.

In addition to its scientific applications, 4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride is also a subject of interest in computational chemistry. Advanced molecular modeling techniques are being used to predict its interactions with biological targets, reducing the need for extensive laboratory testing. This approach aligns with the broader adoption of artificial intelligence (AI) and machine learning in drug discovery, a topic that dominates discussions in both academic and industry circles.

Overall, 4-methyl-2-(pyrrolidin-2-yl)-1,3-oxazole hydrochloride (CAS No. 2229325-84-0) represents a versatile and promising compound with wide-ranging applications. Its relevance to drug development, catalysis, and sustainable chemistry ensures its continued prominence in scientific research. As new discoveries emerge, this compound is likely to remain a focal point for innovation in the chemical and pharmaceutical industries.

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